N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide

• IUPAC Name: N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C12H16Cl2N2O/c1-4-5-6-15-12(17)9-7(2)10(13)8(3)16-11(9)14/h4-6H2,1-3H3,(H,15,17)
• InChI Key: ZDHGJXPBMGVLTB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(C(=C(N=C1Cl)C)Cl)C
• Molecular Formula: C12H16Cl2N2O
• Molecular Weight: 275.17 g/mol

Description

N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide is an organic compound with the molecular formula C12H16Cl2N2O It is a derivative of nicotinamide, characterized by the presence of butyl, dichloro, and dimethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide typically involves the reaction of 2,5-dichloro-4,6-dimethylnicotinic acid with butylamine. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions usually involve refluxing the reactants in an appropriate solvent like dichloromethane or tetrahydrofuran (THF) for several hours .

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve scalability .

Chemical Reactions Analysis

Types of Reactions: N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The dichloro groups in the compound can participate in nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted products.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols .

Scientific Research Applications

N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to the modulation of biological processes. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer effects .

Comparison with Similar Compounds

• 2,5-Dichloro-4,6-dimethylnicotinamide
• 2,5-Dichloro-4,6-dimethylnicotinonitrile

Comparison: N-butyl-2,5-dichloro-4,6-dimethylpyridine-3-carboxamide is unique due to the presence of the butyl group, which may enhance its lipophilicity and biological activity compared to its analogs. The dichloro and dimethyl groups contribute to its chemical stability and reactivity, making it a valuable compound for various applications .